Cas no 903245-31-8 (ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
- AKOS024655986
- ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
- F2516-0186
- SR-01000913453-1
- ethyl 6-acetyl-2-[(2,3-dimethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
- ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
- 903245-31-8
- SR-01000913453
-
- Inchi: 1S/C21H24N2O6S/c1-5-29-21(26)17-13-9-10-23(12(2)24)11-16(13)30-20(17)22-19(25)14-7-6-8-15(27-3)18(14)28-4/h6-8H,5,9-11H2,1-4H3,(H,22,25)
- InChI Key: NXDGZGPFVAROOR-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OCC)C2=C1CN(C(C)=O)CC2)NC(C1C=CC=C(C=1OC)OC)=O
Computed Properties
- Exact Mass: 432.13550766g/mol
- Monoisotopic Mass: 432.13550766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 647
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 122Ų
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2516-0186-2μmol |
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
903245-31-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2516-0186-5μmol |
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
903245-31-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2516-0186-10μmol |
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
903245-31-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2516-0186-20μmol |
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
903245-31-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2516-0186-1mg |
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
903245-31-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2516-0186-2mg |
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
903245-31-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2516-0186-3mg |
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
903245-31-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2516-0186-4mg |
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
903245-31-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2516-0186-5mg |
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
903245-31-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2516-0186-10mg |
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate |
903245-31-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
Comprehensive Overview of Ethyl 6-Acetyl-2-(2,3-Dimethoxybenzamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate (CAS No. 903245-31-8)
The compound ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 903245-31-8) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, combining a thienopyridine core with acetyl and dimethoxybenzamido functional groups, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. The ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate exemplifies this trend, as its modular design allows for structural optimization to enhance bioavailability and binding affinity. Its thienopyridine scaffold is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in drugs targeting metabolic disorders and neurodegenerative diseases.
The synthesis of CAS No. 903245-31-8 involves multi-step organic reactions, including amide coupling and esterification, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its molecular structure. This compound's logP and solubility profiles suggest favorable drug-like properties, making it a valuable subject for ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity).
From a commercial perspective, ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is available through specialized chemical suppliers and contract research organizations (CROs). Its applications extend to academic research, where it is used to explore structure-activity relationships (SAR) and molecular docking simulations. The compound's relevance to cancer research and immunotherapy has also been highlighted in recent publications, reflecting its alignment with cutting-edge biomedical trends.
Environmental and regulatory considerations for CAS No. 903245-31-8 emphasize its safe handling under standard laboratory conditions. While not classified as hazardous, proper personal protective equipment (PPE) and waste disposal protocols are recommended. The compound's stability under various pH and temperature conditions further supports its utility in formulation development.
In conclusion, ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate represents a compelling example of modern medicinal chemistry innovation. Its multifaceted applications, from drug discovery to biochemical assays, underscore its importance in advancing therapeutic solutions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.
903245-31-8 (ethyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)